• KRN383 analog
    • Cat. No.:
    • B608383
    • CAS No.:
    • Molecular Formula:
    • C17H17N3O4
    • Molecular Weight:
    • 327.33 g/mol
    Description
    KRN383 also inhibited the proliferation of the ITD-positive cell lines with IC(50) values of < or =2.9 nM. A single oral administration of 80 mg/kg of KRN383 eradicated ITD-positive xenograft tumors in nude mice...
  • Pacritinib
    • Cat. No.:
    • B611967
    • CAS No.:
    • 937272-79-2
    • Molecular Formula:
    • C28H32N4O3
    • Molecular Weight:
    • 472.6 g/mol
    Description
    Pacritinib is an azamacrocycle with formula C28H32N4O3. It is a Janus kinase inhibitor and its citrate salt is approved for the treatment of intermediate or high risk, primary or secondary myelofibrosis. It has ...
  • LBW242
    • Cat. No.:
    • B1684605
    • CAS No.:
    • 867324-12-7
    • Molecular Formula:
    • C27H42N4O2
    • Molecular Weight:
    • 454.6 g/mol
    Description
    LBW242 is a Smac mimetic, and potent IAP inhibitor. LBW242 is effective against mutant FLT3 at doses that are physiologically achievable and well tolerated in vivo. LBW242 also enhances the inhibitory effects of...
  • Lestaurtinib
    • Cat. No.:
    • B1684606
    • CAS No.:
    • 111358-88-4
    • Molecular Formula:
    • C26H21N3O4
    • Molecular Weight:
    • 439.5 g/mol
    Description
    LSM-1231 is an indolocarbazole.
    Lestaurtinib is an orally bioavailable indolocarbazole derivative with antineoplastic properties. Lestaurtinib inhibits autophosphorylation of FMS-like tyrosine kinase 3 (FLT3)...
  • Linifanib
    • Cat. No.:
    • B1684607
    • CAS No.:
    • 796967-16-3
    • Molecular Formula:
    • C21H18FN5O
    • Molecular Weight:
    • 375.4 g/mol
    Description
    Linifanib is a member of the class of phenylureas that is urea in which one of the nitrogens is substituted by a 2-fluoro-5-methylphenyl group, while the other is substituted by a p-(3-amino-1H-indazol-4-yl)phen...
  • Quizartinib Dihydrochloride
    • Cat. No.:
    • B1684608
    • CAS No.:
    • 1132827-21-4
    • Molecular Formula:
    • C29H34Cl2N6O4S
    • Molecular Weight:
    • 633.6 g/mol
    Description
    Quizartinib Dihydrochloride is the dihydrochloride salt form of quizartinib, an orally available small molecule with potential antineoplastic activity. Quizartinib selectively inhibits class III receptor tyrosin...
  • Tandutinib
    • Cat. No.:
    • B1684613
    • CAS No.:
    • 387867-13-2
    • Molecular Formula:
    • C31H42N6O4
    • Molecular Weight:
    • 562.7 g/mol
    Description
    Tandutinib is an N-arylpiperazine that is piperazine in which the hydrogen attached to the nitrogen at position 1 is replaced by a 6-methoxy-7-[3-(piperidin-1-yl)propoxy]quinazolin-4-yl group, while the hydrogen...
  • TCS 359
    • Cat. No.:
    • B1684614
    • CAS No.:
    • 301305-73-7
    • Molecular Formula:
    • C18H20N2O4S
    • Molecular Weight:
    • 360.4 g/mol
    Description
    2-[[(3,4-dimethoxyphenyl)-oxomethyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a dimethoxybenzene.
  • AFG206
    • Cat. No.:
    • B15578756
    • CAS No.:
    • Molecular Formula:
    • C20H19N3O2
    • Molecular Weight:
    • 333.4 g/mol
    Description
    AFG206 is a useful research compound. Its molecular formula is C20H19N3O2 and its molecular weight is 333.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AFG206 suitable for many research ...
  • Emavusertib Maleate
    • Cat. No.:
    • B15609983
    • CAS No.:
    • 2376399-39-0
    • Molecular Formula:
    • C28H29N7O9
    • Molecular Weight:
    • 607.6 g/mol
    Description
    EMAVUSERTIB MALEATE is a small molecule drug with a maximum clinical trial phase of I (across all indications) and has 2 investigational indications.
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